1-benzoyl-N-(4-chlorophenyl)piperidine-4-carboxamide

• IUPAC Name: 1-benzoyl-N-(4-chlorophenyl)piperidine-4-carboxamide
• InChI: InChI=1S/C19H19ClN2O2/c20-16-6-8-17(9-7-16)21-18(23)14-10-12-22(13-11-14)19(24)15-4-2-1-3-5-15/h1-9,14H,10-13H2,(H,21,23)
• InChI Key: ONTSJHRCIOXKHI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NC2=CC=C(C=C2)Cl)C(=O)C3=CC=CC=C3
• Molecular Formula: C19H19ClN2O2
• Molecular Weight: 342.8 g/mol

Description

1-benzoyl-N-(4-chlorophenyl)piperidine-4-carboxamide, also known as BTCP, is a chemical compound that belongs to the class of piperidine derivatives. It is a potent dopamine reuptake inhibitor and has been extensively studied for its potential use in treating neurological disorders.

Mechanism of Action

1-benzoyl-N-(4-chlorophenyl)piperidine-4-carboxamide acts as a potent dopamine reuptake inhibitor, which means that it prevents the reuptake of dopamine into the presynaptic neuron, leading to an increase in the extracellular levels of dopamine. This increase in dopamine levels is believed to be responsible for the therapeutic effects of 1-benzoyl-N-(4-chlorophenyl)piperidine-4-carboxamide in treating neurological disorders.
Biochemical and Physiological Effects:
1-benzoyl-N-(4-chlorophenyl)piperidine-4-carboxamide has been shown to increase locomotor activity, induce stereotypic behavior, and produce reinforcing effects in animal studies. It has also been shown to increase dopamine release in the striatum and nucleus accumbens, which are regions of the brain that are involved in reward and motivation.

Advantages and Limitations for Lab Experiments

1-benzoyl-N-(4-chlorophenyl)piperidine-4-carboxamide has several advantages for lab experiments, including its high potency and selectivity for dopamine reuptake inhibition. However, it also has some limitations, such as its potential for abuse and its toxicity at high doses.

Future Directions

There are several future directions for research on 1-benzoyl-N-(4-chlorophenyl)piperidine-4-carboxamide, including its potential use in treating other neurological disorders such as depression and schizophrenia. Additionally, further studies are needed to understand the long-term effects of 1-benzoyl-N-(4-chlorophenyl)piperidine-4-carboxamide on the brain and its potential for abuse. Finally, research is needed to develop more selective dopamine reuptake inhibitors with fewer side effects than 1-benzoyl-N-(4-chlorophenyl)piperidine-4-carboxamide.

Synthesis Methods

The synthesis of 1-benzoyl-N-(4-chlorophenyl)piperidine-4-carboxamide involves the reaction of 4-chlorobenzophenone with piperidine-4-carboxylic acid in the presence of a dehydrating agent such as thionyl chloride. The resulting product is then treated with benzoyl chloride to obtain 1-benzoyl-N-(4-chlorophenyl)piperidine-4-carboxamide.

Scientific Research Applications

1-benzoyl-N-(4-chlorophenyl)piperidine-4-carboxamide has been extensively studied for its potential use in treating neurological disorders such as Parkinson's disease, attention deficit hyperactivity disorder (ADHD), and drug addiction. It has been shown to increase the levels of dopamine in the brain, which is a neurotransmitter that plays a crucial role in regulating mood, motivation, and movement.